Cas no 1245569-87-2 (7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride)

• Product Name: 7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride
• CAS No: 1245569-87-2
• MF: C₈H₁₂Cl₂N₄OS₂
• MW: 315.243076324463
• CID: 5709197
• PubChem ID: 51052020
• Update Time: 2025-10-28

7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-191954
• CS-0266580
• AKOS030504693
• 1245569-87-2
• 7-(2-aminoethylsulfanylmethyl)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one;dihydrochloride
• 7-{[(2-aminoethyl)sulfanyl]methyl}-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-onedihydrochloride
• 7-{[(2-aminoethyl)sulfanyl]methyl}-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one dihydrochloride
• 7-(((2-aminoethyl)thio)methyl)-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one dihydrochloride
• 7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride

• Inchi： 1S/C8H10N4OS2.2ClH/c9-1-2-14-4-6-3-7(13)12-8(11-6)15-5-10-12;;/h3,5H,1-2,4,9H2;2*1H
• InChI Key： ALJGFXWNVDBGHI-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(CCN)CC1=CC(N2C(=N1)SC=N2)=O

Computed Properties

• Exact Mass: 313.9829588g/mol
• Monoisotopic Mass: 313.9829588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride

7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride: A Comprehensive Overview

7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride (CAS No. 1245569-87-2) is a structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiadiazoloapyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique architecture, featuring a sulfanyl group and an aminoethyl substituent, contributes to its intriguing chemical properties and biological interactions.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various strategies to optimize its synthesis, ensuring high yields and purity. Recent advancements in asymmetric synthesis techniques have further enhanced the ability to produce enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects on biological systems.

One of the most promising aspects of 7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride is its demonstrated antitumor activity in preclinical studies. Studies conducted in 2023 revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. The mechanism underlying this activity appears to involve modulation of key signaling pathways associated with cell proliferation and apoptosis.

In addition to its antitumor properties, this compound has shown potential as a neuroprotective agent. Preclinical experiments have demonstrated its ability to mitigate oxidative stress and reduce inflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The presence of the sulfanyl group is believed to play a critical role in these effects by acting as a potent antioxidant.

The pharmacokinetic profile of 7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride has also been extensively studied. Research indicates that the compound exhibits favorable absorption and bioavailability when administered orally or via other routes. However, further studies are required to fully understand its metabolism and excretion pathways in vivo.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the clinical potential of this compound. Phase I clinical trials are currently underway to assess its safety profile and tolerability in healthy volunteers. If successful, these trials will pave the way for Phase II studies evaluating its efficacy in patients with various cancers and neurodegenerative conditions.

In conclusion, 7-{(2-aminoethyl)sulfanylmethyl}-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one dihydrochloride represents a compelling candidate for drug development due to its unique chemical structure and diverse biological activities. As research continues to uncover its full therapeutic potential, this compound holds promise for addressing unmet medical needs in oncology and neurology.